Cas no 2228274-50-6 (tert-butyl 3-1-(aminomethyl)-4-hydroxycyclohexylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-1-(aminomethyl)-4-hydroxycyclohexylazetidine-1-carboxylate
• CAS No: 2228274-50-6
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6455893
• PubChem ID: 165689744
• Update Time: 2025-06-08

tert-butyl 3-1-(aminomethyl)-4-hydroxycyclohexylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(aminomethyl)-4-hydroxycyclohexylazetidine-1-carboxylate
• EN300-1894641
• 2228274-50-6
• tert-butyl 3-[1-(aminomethyl)-4-hydroxycyclohexyl]azetidine-1-carboxylate

• Inchi： 1S/C15H28N2O3/c1-14(2,3)20-13(19)17-8-11(9-17)15(10-16)6-4-12(18)5-7-15/h11-12,18H,4-10,16H2,1-3H3
• InChI Key： OMXMMKWKZNLZRZ-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CC1)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-1-(aminomethyl)-4-hydroxycyclohexylazetidine-1-carboxylate

tert-butyl 3-1-(aminomethyl)-4-hydroxycyclohexylazetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-1-(aminomethyl)-4-hydroxycyclohexylazetidine-1-carboxylate, identified by the CAS number 2228274-50-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and functional groups, which make it a valuable component in advanced chemical synthesis and drug development.

The molecular structure of tert-butyl 3-1-(aminomethyl)-4-hydroxycyclohexylazetidine-1-carboxylate consists of several key functional groups. The presence of the tert-butyl group provides steric bulk, which can influence the compound's solubility and stability. The aminomethyl group introduces amine functionality, enabling potential interactions with other molecules, such as through hydrogen bonding or nucleophilic attacks. The hydroxycyclohexane moiety adds hydroxyl functionality, which can participate in various chemical reactions, including esterification or glycosylation. Additionally, the azetidine ring contributes to the compound's rigidity and can serve as a platform for further functionalization.

Recent studies have highlighted the versatility of this compound in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules. For instance, the azetidine ring has been utilized in the synthesis of peptide mimetics, which are designed to mimic the structure and function of natural peptides. These mimetics have shown promise in targeting specific proteins and enzymes, potentially leading to novel therapeutic agents.

In terms of synthesis, the preparation of tert-butyl 3-1-(aminomethyl)-4-hydroxycyclohexylazetidine-1-carboxylate involves a multi-step process that typically includes ring-opening reactions, amine functionalization, and esterification. These steps require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods and green chemistry have made these syntheses more efficient and environmentally friendly.

The application of this compound extends beyond medicinal chemistry. Its structural features make it suitable for use in materials science, particularly in the development of advanced polymers and coatings. The hydroxyl group can facilitate cross-linking reactions, enhancing the mechanical properties of materials derived from this compound.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to avoid exposure. Storage in inert conditions and adherence to standard laboratory protocols are recommended to ensure safe handling.

In conclusion, tert-butyl 3-1-(aminomethyl)-4-hydroxycyclohexylazetidine-1-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new synthetic pathways and applications, this compound is likely to play an increasingly important role in advancing modern chemistry.